Cas no 777888-63-8 (4-(azetidin-2-yl)-N,N-diethylaniline)

• Product Name: 4-(azetidin-2-yl)-N,N-diethylaniline
• CAS No: 777888-63-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5878272
• PubChem ID: 165664752
• Update Time: 2025-10-18

4-(azetidin-2-yl)-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 777888-63-8
• 4-(azetidin-2-yl)-N,N-diethylaniline
• EN300-1837571

• Inchi： 1S/C13H20N2/c1-3-15(4-2)12-7-5-11(6-8-12)13-9-10-14-13/h5-8,13-14H,3-4,9-10H2,1-2H3
• InChI Key： NUNNGMVXFAEVEU-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-(azetidin-2-yl)-N,N-diethylaniline

4-(Azetidin-2-yl)-N,N-Diethylaniline: A Comprehensive Overview

The compound with CAS No 777888-63-8, commonly referred to as 4-(azetidin-2-yl)-N,N-diethylaniline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidine ring with a diethylamino group attached to an aniline backbone. The azetidine moiety, a four-membered ring containing one nitrogen atom, contributes to the molecule's distinctive properties, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of 4-(azetidin-2-yl)-N,N-diethylaniline in various applications, particularly in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, leveraging its structural flexibility to design molecules with enhanced pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential in treating chronic diseases such as neurodegenerative disorders.

The synthesis of 4-(azetidin-2-yl)-N,N-diethylaniline involves a multi-step process that typically begins with the preparation of the azetidine ring. This is often achieved through ring-closing reactions or by modifying existing cyclic structures. The subsequent introduction of the diethylamino group and the aniline moiety requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process, reducing production time and costs while maintaining product quality.

In terms of pharmacological activity, 4-(azetidin-2-yl)-N,N-diethylaniline has shown remarkable potential as a modulator of various cellular pathways. Preclinical studies have revealed its ability to inhibit key enzymes involved in inflammation and oxidative stress, making it a candidate for drug development in conditions such as arthritis and cardiovascular diseases. Furthermore, its ability to cross the blood-brain barrier has positioned it as a promising agent in neuropharmacology, particularly in the treatment of Alzheimer's disease and other neurodegenerative conditions.

From an industrial perspective, the demand for 4-(azetidin-2-yl)-N,N-diethylaniline has been driven by its versatility as an intermediate in pharmaceutical manufacturing. Its role in the synthesis of complex molecules with high therapeutic value underscores its importance in modern drug discovery pipelines. Companies specializing in fine chemicals have invested heavily in scaling up its production to meet growing demand from both academic institutions and pharmaceutical firms.

Looking ahead, ongoing research into 4-(azetidin-2-yl)-N,N-diethylaniline is expected to uncover new avenues for its application. Collaborative efforts between chemists and biologists are focusing on enhancing its bioavailability and reducing potential side effects through structural modifications. Additionally, computational chemistry tools are being utilized to predict its interactions with target proteins, enabling more efficient drug design processes.

In conclusion, 4-(azetidin-2-yl)-N,N-diethylaniline (CAS No 777888-63-8) stands out as a versatile and valuable compound with significant implications for both academic research and industrial applications. Its unique chemical structure, coupled with emerging findings from recent studies, positions it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is poised to make even greater contributions to the field of medicine and beyond.